9,9-Diethyl-N,N-bis(4-methoxyphenyl)-9H-fluoren-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9,9-Diethyl-N,N-bis(4-methoxyphenyl)-9H-fluoren-2-amine is an organic compound with the molecular formula C31H31NO2.
Preparation Methods
The synthesis of 9,9-Diethyl-N,N-bis(4-methoxyphenyl)-9H-fluoren-2-amine typically involves a multi-step processIndustrial production methods may involve optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
9,9-Diethyl-N,N-bis(4-methoxyphenyl)-9H-fluoren-2-amine undergoes several types of chemical reactions, including:
Oxidation: This reaction can lead to the formation of various oxidized products, depending on the reagents and conditions used.
Reduction: Reduction reactions can modify the compound’s functional groups, potentially altering its properties.
Substitution: Common reagents for substitution reactions include halogens and other nucleophiles, leading to the formation of substituted derivatives.
Scientific Research Applications
This compound has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: Researchers study its interactions with biological molecules to understand its potential effects.
Medicine: It may have potential therapeutic applications, although further research is needed.
Industry: Its unique properties make it useful in the development of new materials and technologies.
Mechanism of Action
The mechanism of action of 9,9-Diethyl-N,N-bis(4-methoxyphenyl)-9H-fluoren-2-amine involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways are subjects of ongoing research .
Comparison with Similar Compounds
Properties
CAS No. |
142908-28-9 |
---|---|
Molecular Formula |
C31H31NO2 |
Molecular Weight |
449.6 g/mol |
IUPAC Name |
9,9-diethyl-N,N-bis(4-methoxyphenyl)fluoren-2-amine |
InChI |
InChI=1S/C31H31NO2/c1-5-31(6-2)29-10-8-7-9-27(29)28-20-15-24(21-30(28)31)32(22-11-16-25(33-3)17-12-22)23-13-18-26(34-4)19-14-23/h7-21H,5-6H2,1-4H3 |
InChI Key |
OOBMDIAKAOITKE-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(C2=CC=CC=C2C3=C1C=C(C=C3)N(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)CC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.